Cas no 2229642-74-2 (2-(2-methylbut-1-en-3-yn-1-yl)furan)

• Product Name: 2-(2-methylbut-1-en-3-yn-1-yl)furan
• CAS No: 2229642-74-2
• MF: C₉H₈O
• MW: 132.159222602844
• CID: 5820880
• PubChem ID: 165616707
• Update Time: 2025-10-30

2-(2-methylbut-1-en-3-yn-1-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbut-1-en-3-yn-1-yl)furan
• 2229642-74-2
• EN300-1801557

• Inchi： 1S/C9H8O/c1-3-8(2)7-9-5-4-6-10-9/h1,4-7H,2H3/b8-7+
• InChI Key： SKWNMXKULREJIB-BQYQJAHWSA-N
• SMILES： O1C=CC=C1/C=C(/C#C)\C

Computed Properties

• Exact Mass: 132.057514874g/mol
• Monoisotopic Mass: 132.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(2-methylbut-1-en-3-yn-1-yl)furan

Compound CAS No. 2229642-74-2: 2-(2-Methylbut-1-en-3-yn-1-yl)furan

The compound with CAS number 2229642-74-2, known as 2-(2-methylbut-1-en-3-yn-1-yl)furan, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring with a substituted alkenyl group. The presence of both aromatic and alkenyl functionalities makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-(2-methylbut-1-en-3-yn-1-yl)furan in the synthesis of advanced materials, particularly in the development of conjugated polymers and low-dimensional nanomaterials. Researchers have demonstrated that this compound can serve as a precursor for the formation of graphene-like structures, which exhibit exceptional electronic properties. These findings have opened new avenues for its application in electronic devices, sensors, and energy storage systems.

In addition to its material science applications, 2-(2-methylbut-1-en-3-yn-1-yl)furan has shown promise in the field of drug discovery. Its ability to undergo various click chemistry reactions has made it an attractive candidate for the synthesis of bioactive molecules. Recent research has focused on its potential as a scaffold for designing anti-cancer agents, where its unique reactivity and structural flexibility play a crucial role.

The synthesis of 2-(2-methylbut-1-en-3-yn-1-y)furan involves a multi-step process that typically begins with the preparation of the furan derivative followed by alkylation or alkenylation reactions. The optimization of these steps has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic methods have significantly enhanced the efficiency of these reactions, making large-scale production more feasible.

From an environmental standpoint, 2-(methylbut-en-yne-furan has been studied for its biodegradability and eco-friendly properties. Preliminary results suggest that it exhibits low toxicity and rapid degradation under aerobic conditions, making it a sustainable choice for industrial applications. This aligns with the growing global emphasis on green chemistry and environmentally responsible manufacturing processes.

In conclusion, CAS No. 2964-74-...)furan stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application techniques, position it as a key player in future advancements in materials science, drug discovery, and sustainable chemistry.